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Compound of Interest

Compound Name: Propyl myristate

Cat. No.: B080233

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research and development operations. This guide provides detailed, step-by-step procedures
for the proper disposal of propyl myristate, designed for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Propyl myristate, while not classified as a hazardous substance by multiple regulatory
standards, requires careful handling and disposal in accordance with institutional and local
regulations.[1][2][3] It is imperative to consult your institution's Environmental Health and Safety
(EHS) department, as they can provide specific guidance based on local, state, and federal
laws.[4][5][6]

Physical and Chemical Properties of Propyl Myristate

A comprehensive understanding of a chemical's properties is fundamental to its safe handling
and disposal. The following table summarizes the key quantitative data for propyl myristate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b080233?utm_src=pdf-interest
https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1548347575_IsoPropylMyristate-CASNO-110-27-0-MSDS.pdf
https://www.hekserij.nl/wp-content/uploads/2025/03/SDS-11122-Isopropyl-myristate-IPM-2025-02.pdf
https://www.spectrumchemical.com/media/sds/IS145_AGHS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

CAS Number

110-27-0[1][7]

Molecular Formula

C17H3402[1]

Molecular Weight 270.45 g/mol [1]

Appearance Clear, oily liquid[3]

Boiling Point 315 °C (decomposes)[2][7]

Melting Point 3 °C[2][7]

Flash Point 150 - 168 °C[2]

Specific Gravity 0.8532 (Water = 1)[7]

Solubility Insoluble in cold water; Soluble in acetone and

oils; Partially soluble in methanol.[2][7]

Step-by-Step Disposal Protocol

The following protocol outlines the standard operating procedure for the disposal of propyl

myristate from a laboratory setting. This workflow is designed to ensure safety and regulatory

adherence from the point of generation to final disposal.

Experimental Workflow: Propyl Myristate Disposal
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/1. Waste Identification & Characterization\

Is the Propyl Myristate
a pure, unused product?

No

Y
Is the waste contaminated
with other chemicals?

es Yes

\ 4

Consult SDS of all
contaminants to determine
hazardous characteristics.

AN J

/2. Containerization & Labelipg

Select a chemically
compatible container
(e.g., HDPE, glass).

\ 4
Ensure container has a
secure, leak-proof cap.

Y

Attach a 'Hazardous Waste' tag
from your EHS department.

Y

List all chemical constituents
and their approximate
percentages on the tag.

3. Stprage

~
J/

Store the sealed container in a
designated Satellite
Accumulation Area (SAA).

Y

Use secondary containment
to prevent spills.

Y

Segregate from incompatible
materials (e.g., strong
oxidizing agents).

4. Di‘ })05&1

Submit a chemical waste

collection request to your
EHS department.

Y

EHS will collect the waste for
final disposal via incineration
or other approved methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

cdhfinechemical.com [cdhfinechemical.com]
hekserij.nl [hekserij.nl]
spectrumchemical.com [spectrumchemical.com]

1.
2.
3.

e 4. vumc.org [vumc.org]
5. ehrs.upenn.edu [ehrs.upenn.edu]
6.

How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

o 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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